Cas no 89329-18-0 (2-Propenoic acid, 3-phenyl-, 2,4-dimethylphenyl ester)

• Product Name: 2-Propenoic acid, 3-phenyl-, 2,4-dimethylphenyl ester
• CAS No: 89329-18-0
• MF: C₁₇H₁₆O₂
• MW: 252.307744979858
• CID: 604103
• PubChem ID: 927130
• Update Time: 2025-04-19

2-Propenoic acid, 3-phenyl-, 2,4-dimethylphenyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-phenyl-, 2,4-dimethylphenyl ester
• (2,4-dimethylphenyl) 3-phenylprop-2-enoate
• DTXSID60358958
• 89329-18-0

• Inchi： 1S/C17H16O2/c1-13-8-10-16(14(2)12-13)19-17(18)11-9-15-6-4-3-5-7-15/h3-12H,1-2H3
• InChI Key： CBMLMMPGEQXBRF-UHFFFAOYSA-N
• SMILES： O(C(C=CC1C=CC=CC=1)=O)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 252.115029749g/mol
• Monoisotopic Mass: 252.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3Ų